Cas no 628332-89-8 (Propanoic acid, 2-(3-hydroxyphenoxy)-2-methyl-, methyl ester)

• Product Name: Propanoic acid, 2-(3-hydroxyphenoxy)-2-methyl-, methyl ester
• CAS No: 628332-89-8
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1647492
• PubChem ID: 57978463
• Update Time: 2025-04-21

Propanoic acid, 2-(3-hydroxyphenoxy)-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(3-hydroxyphenoxy)-2-methyl-, methyl ester
• methyl 2-(3-hydroxyphenoxy)-2-methylpropanoate
• methyl 2-(3-hydroxyphenoxy)-2-methylpropionate
• 628332-89-8
• UDHYFXASUCFXSK-UHFFFAOYSA-N
• SCHEMBL4607275
• DTXSID60728536
• DA-04248

• Inchi： 1S/C11H14O4/c1-11(2,10(13)14-3)15-9-6-4-5-8(12)7-9/h4-7,12H,1-3H3
• InChI Key： UDHYFXASUCFXSK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)O)C(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 210.08922
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives